Cas no 339009-99-3 (1-[(4-chlorobenzyl)oxy]-2-phenyl-1H-imidazo[4,5-b]pyridine)

• Product Name: 1-[(4-chlorobenzyl)oxy]-2-phenyl-1H-imidazo[4,5-b]pyridine
• CAS No: 339009-99-3
• MF: C₁₉H₁₄ClN₃O
• MW: 335.786962985992
• CID: 5270149
• Update Time: 2026-03-09

1-[(4-chlorobenzyl)oxy]-2-phenyl-1H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-CHLOROBENZYL)OXY]-2-PHENYL-1H-IMIDAZO[4,5-B]PYRIDINE
• 1-[(4-chlorophenyl)methoxy]-2-phenyl-1H-imidazo[4,5-b]pyridine
• 1H-Imidazo[4,5-b]pyridine, 1-[(4-chlorophenyl)methoxy]-2-phenyl-
• 1-[(4-chlorophenyl)methoxy]-2-phenylimidazo[4,5-b]pyridine
• Oprea1_357366
• 1-[(4-chlorobenzyl)oxy]-2-phenyl-1H-imidazo[4,5-b]pyridine

• Inchi： 1S/C19H14ClN3O/c20-16-10-8-14(9-11-16)13-24-23-17-7-4-12-21-18(17)22-19(23)15-5-2-1-3-6-15/h1-12H,13H2
• InChI Key： JWMPAVZKDIGBTM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CON1C2=CC=CN=C2N=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 396
• XLogP3: 4.9
• Topological Polar Surface Area: 39.9